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Compound of Interest

Compound Name: 2-Amino-3-Hydroxypyridine

Cat. No.: B021099 Get Quote

Technical Guide: 2-Amino-3-Hydroxypyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Amino-3-Hydroxypyridine, a pivotal

chemical intermediate. This document collates essential physicochemical data, outlines

detailed experimental protocols for its derivatization, and discusses its synthesis and

applications, particularly within the pharmaceutical and chemical industries.

Core Chemical Identifiers and Properties
2-Amino-3-Hydroxypyridine is a substituted pyridine with the chemical formula C₅H₆N₂O. It is

recognized for its role as a versatile building block in organic synthesis.

Property Value

CAS Number 16867-03-1

Molecular Weight 110.11 g/mol

Synonyms 2-Amino-3-pyridinol, 3-Hydroxy-2-aminopyridine

Appearance White to off-white crystalline solid

Melting Point 172-174 °C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b021099?utm_src=pdf-interest
https://www.benchchem.com/product/b021099?utm_src=pdf-body
https://www.benchchem.com/product/b021099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2-Amino-3-Hydroxypyridine
A patented method describes the synthesis of 2-Amino-3-Hydroxypyridine from furfural,

which is a cost-effective starting material.[1] This process offers a significant yield advantage

over previous methods.[1] The synthesis involves a multi-step process that is initiated by the

ring-opening of furfural.[1]

Starting Material Key Steps
Purity of Final
Product

Yield

Furfural

1. Ring-opening

reaction of furfural

with chlorine or

bromine. 2. Reaction

with an ammonium

sulfamate solution to

form 2-amino-3-

hydroxypyridine

sulfonate. 3.

Hydrolysis under

alkaline conditions. 4.

Refining with

dimethylformamide

and methanol.

>99% ≥70%

Experimental Protocols
Synthesis of Schiff Bases from 2-Amino-3-
Hydroxypyridine
This protocol details the synthesis of Schiff bases, which are valuable intermediates in the

development of more complex molecules and coordination complexes.

Materials:

2-Amino-3-Hydroxypyridine
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Diketone (e.g., acetylacetone)

Methanol

Argon gas

n-hexane

Water

Ethanol

Procedure:

Dissolve 0.01 mol of 2-Amino-3-Hydroxypyridine in 75 mL of methanol in a reaction flask.

In a separate beaker, dissolve 0.01 mol of the selected diketone in 25 mL of methanol.

Add the diketone solution to the 2-Amino-3-Hydroxypyridine solution.

Reflux the mixture on a water bath for 4–6 hours under an argon atmosphere.

Reduce the volume of the solution to approximately 50 mL by evaporation.

Allow the flask to cool to ambient temperature for 4 hours to facilitate crystallization.

Collect the resulting white-yellow crystalline Schiff-base ligand by filtration.

Wash the collected crystals twice with 20 mL portions of n-hexane and then twice with 20 mL

portions of water.

Dry the purified Schiff base.

For further purification, recrystallize the final product from ethanol.

Applications
2-Amino-3-Hydroxypyridine is a versatile intermediate with a range of applications:
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Pharmaceutical Intermediate: It is a crucial starting material for the synthesis of various

pharmaceutical compounds, including anti-inflammatory drugs, analgesics, and antibacterial

agents.[1][2] It has also been used in the preparation of DNA-PK inhibitors.[3]

Hair Dyes: It serves as a primary component in oxidative hair dye formulations.[1]

Veterinary Medicine: The compound is used in the synthesis of the veterinary drug

azamethiphos.[1]

Chemical Synthesis: It is utilized in the preparation of 2-(BOC-amino)-3-hydroxypyridine, a

protected form used in further synthetic steps.[1]

Visualized Workflow: Synthesis of 2-Amino-3-
Hydroxypyridine
The following diagram illustrates the key stages in the synthesis of high-purity 2-Amino-3-
Hydroxypyridine from furfural as described in the patent literature.[1]
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Caption: Synthesis and refining workflow for 2-Amino-3-Hydroxypyridine.
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Note: No specific signaling pathways involving 2-Amino-3-Hydroxypyridine were identified in

the reviewed literature. The provided diagram illustrates a key synthetic workflow for the

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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